Cas no 13485-66-0 (2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a,8a-dimethyl-, cis- (8CI,9CI))

2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a,8a-dimethyl-, cis- (8CI,9CI) structure
13485-66-0 structure
Product Name:2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a,8a-dimethyl-, cis- (8CI,9CI)
CAS No:13485-66-0
MF:C12H18O
MW:178.270723819733
CID:162532
PubChem ID:26067
Update Time:2025-04-19

2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a,8a-dimethyl-, cis- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a,8a-dimethyl-, cis- (8CI,9CI)
    • 4a,8a-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol
    • 4a,5,6,7,8,8a-Hexahydro-4a,8a-diethyl-2(1H)-naphthalenol
    • 4a,8a-dimethyl-4a,5,6,7,8,8a-hexahydronaphthalen-2-olato
    • 13485-66-0
    • 4a,8a-Dimethyl-4a,5,6,7,8,8a-hexahydronaphthalen-2-ol
    • DTXSID50928780
    • Inchi: 1S/C12H18O/c1-11-6-3-4-7-12(11,2)9-10(13)5-8-11/h5,8-9,13H,3-4,6-7H2,1-2H3
    • InChI Key: QRCWUTMLOGAGJQ-UHFFFAOYSA-N
    • SMILES: OC1C=CC2(C)CCCCC2(C=1)C

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a,8a-dimethyl-, cis- (8CI,9CI) Related Literature

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